Cas no 2228776-91-6 (tert-butyl N-2-(4-methylnaphthalen-1-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(4-methylnaphthalen-1-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228776-91-6
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• CID: 6437638
• PubChem ID: 165638700
• Update Time: 2025-10-20

tert-butyl N-2-(4-methylnaphthalen-1-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-methylnaphthalen-1-yl)-1-oxopropan-2-ylcarbamate
• EN300-1887909
• 2228776-91-6
• tert-butyl N-[2-(4-methylnaphthalen-1-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C19H23NO3/c1-13-10-11-16(15-9-7-6-8-14(13)15)19(5,12-21)20-17(22)23-18(2,3)4/h6-12H,1-5H3,(H,20,22)
• InChI Key： MILKYBBAZJKCIW-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC(C)=C2C=CC=CC=12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 313.16779360g/mol
• Monoisotopic Mass: 313.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(4-methylnaphthalen-1-yl)-1-oxopropan-2-ylcarbamate

Research Brief on tert-Butyl N-2-(4-Methylnaphthalen-1-yl)-1-Oxopropan-2-ylcarbamate (CAS: 2228776-91-6)

The compound tert-butyl N-2-(4-methylnaphthalen-1-yl)-1-oxopropan-2-ylcarbamate (CAS: 2228776-91-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of tert-butyl N-2-(4-methylnaphthalen-1-yl)-1-oxopropan-2-ylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the naphthalene ring and the tert-butyl carbamate group, make it a versatile building block for the development of small-molecule inhibitors targeting various enzymes and receptors. Researchers have successfully utilized this compound in the synthesis of potential anticancer and anti-inflammatory agents, demonstrating its broad applicability in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor in the synthesis of a series of kinase inhibitors. The results indicated that derivatives of tert-butyl N-2-(4-methylnaphthalen-1-yl)-1-oxopropan-2-ylcarbamate exhibited potent inhibitory activity against specific oncogenic kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

Another recent investigation focused on the compound's role in modulating inflammatory pathways. Researchers found that certain analogs of tert-butyl N-2-(4-methylnaphthalen-1-yl)-1-oxopropan-2-ylcarbamate could effectively suppress the production of pro-inflammatory cytokines in vitro, indicating its potential as a scaffold for anti-inflammatory drug development. The study, published in Bioorganic & Medicinal Chemistry Letters, also highlighted the compound's favorable pharmacokinetic properties, including good metabolic stability and oral bioavailability.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of tert-butyl N-2-(4-methylnaphthalen-1-yl)-1-oxopropan-2-ylcarbamate. A 2024 paper in Organic Process Research & Development described an improved catalytic system for its synthesis, achieving higher yields and purity while reducing environmental impact. These advancements are crucial for scaling up production to meet the growing demand for this valuable intermediate in pharmaceutical research.

Looking forward, the unique chemical properties of tert-butyl N-2-(4-methylnaphthalen-1-yl)-1-oxopropan-2-ylcarbamate (CAS: 2228776-91-6) position it as a promising candidate for further exploration in drug discovery. Ongoing research is investigating its potential applications in neurodegenerative diseases and infectious diseases, with preliminary results showing encouraging activity against specific molecular targets. As the understanding of its structure-activity relationships deepens, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.